Cas no 125764-79-6 (4-isocyanopyridine)

• Product Name: 4-isocyanopyridine
• CAS No: 125764-79-6
• MF: C₆H₄N₂
• MW: 104.109360694885
• CID: 1222223
• PubChem ID: 20827658
• Update Time: 2025-05-21

4-isocyanopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-isocyano-
• 4-isocyanopyridine
• EN300-1827142
• 125764-79-6
• SCHEMBL3413995

• Inchi： 1S/C6H4N2/c1-7-6-2-4-8-5-3-6/h2-5H
• InChI Key： SSZKKPYAIRMYHZ-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)[N+]#[C-]

Computed Properties

• Exact Mass: 104.03752
• Monoisotopic Mass: 104.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.2Ų

Experimental Properties

• PSA: 17.25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-isocyanopyridine

4-Isocyanopyridine: A Comprehensive Overview

4-Isocyanopyridine (CAS No. 125764-79-6) is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as pyridine-4-carbodiimide, belongs to the family of isocyanopyridines, which are derivatives of pyridine with an isocyanide group attached to the nitrogen atom. The structure of 4-isocyanopyridine consists of a pyridine ring with an isocyanide (-NC) group at the 4-position, making it a valuable intermediate in organic synthesis.

The synthesis of 4-isocyanopyridine can be achieved through several methods, including the reaction of pyridine derivatives with carbonyl compounds under specific conditions. Recent studies have highlighted the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions. For instance, researchers have employed palladium-catalyzed coupling reactions to synthesize 4-isocyanopyridine with high yields and purity. These advancements have made 4-isocyanopyridine more accessible for industrial and research applications.

One of the most notable applications of 4-isocyanopyridine is in the field of pharmaceutical chemistry. It serves as an intermediate in the synthesis of various bioactive compounds, including antiviral and anticancer agents. For example, recent studies have demonstrated its role in the development of inhibitors for viral proteases, which are crucial targets for antiviral drug discovery. The ability of 4-isocyanopyridine to form stable bonds with amino groups makes it an ideal building block for constructing complex molecular architectures.

In addition to its role in drug discovery, 4-isocyanopyridine has found applications in materials science. It is used as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and tunable pore sizes, which make them suitable for gas storage and catalysis. Recent research has explored the use of 4-isocyanopyridine in constructing MOFs with enhanced stability and functionality.

The chemical properties of 4-isocyanopyridine are also worth mentioning. It is a stable compound under normal conditions but can undergo various transformations under specific reaction conditions. For instance, it can react with alcohols to form ureas or with amines to form carbamates. These reactions are not only fundamental to organic synthesis but also highlight the versatility of 4-isocyanopyridine in different chemical systems.

From an environmental perspective, 4-isocyanopyridine exhibits low toxicity and minimal environmental impact when handled properly. Its stability ensures that it does not degrade easily under normal storage conditions, making it suitable for long-term use in industrial settings. However, like all chemicals, proper handling and disposal procedures should be followed to ensure safety and sustainability.

In conclusion, 4-isocyanopyridine (CAS No. 125764-79-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and versatility make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis, 4-isocyanopyridine remains a key player in advancing modern chemistry.